
Application Note: Structural Elucidation of 19-
Heptatriacontanol Using NMR Spectroscopy

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 19-Heptatriacontanol

Cat. No.: B11932174 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for the

structural elucidation of organic molecules, providing detailed information about the chemical

environment of individual atoms. This application note provides a detailed protocol for the

structural elucidation of 19-Heptatriacontanol, a long-chain saturated fatty alcohol. The

methods described herein are applicable to the characterization of similar long-chain alcohols,

which are of interest in various fields, including natural product chemistry, materials science,

and drug development.

19-Heptatriacontanol (C₃₇H₇₆O) is a long-chain primary alcohol. Its structure consists of a 37-

carbon chain with a hydroxyl group at the 19th position. The symmetrical nature of this

molecule presents a unique case for NMR analysis.

Structural Elucidation Workflow
The overall workflow for the structural elucidation of 19-Heptatriacontanol using NMR

spectroscopy involves sample preparation, acquisition of one-dimensional and two-dimensional

NMR spectra, and data analysis to confirm the molecular structure.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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